Cas no 2097949-31-8 (Methyl 6-(dipropylamino)pyridazine-3-carboxylate)

• Product Name: Methyl 6-(dipropylamino)pyridazine-3-carboxylate
• CAS No: 2097949-31-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5721719
• PubChem ID: 121206145
• Update Time: 2025-06-11

Methyl 6-(dipropylamino)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(dipropylamino)pyridazine-3-carboxylate
• AKOS026715303
• F1967-5296
• 2097949-31-8
• 3-Pyridazinecarboxylic acid, 6-(dipropylamino)-, methyl ester
• Methyl 6-(dipropylamino)pyridazine-3-carboxylate

• Inchi： 1S/C12H19N3O2/c1-4-8-15(9-5-2)11-7-6-10(13-14-11)12(16)17-3/h6-7H,4-5,8-9H2,1-3H3
• InChI Key： DILGXQLXNKDSQR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(N=N1)N(CCC)CCC)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 404.5±30.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)

Additional information on Methyl 6-(dipropylamino)pyridazine-3-carboxylate

Research Briefing on Methyl 6-(dipropylamino)pyridazine-3-carboxylate (CAS: 2097949-31-8): Recent Advances and Applications

Methyl 6-(dipropylamino)pyridazine-3-carboxylate (CAS: 2097949-31-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This pyridazine derivative has shown promising potential in various therapeutic areas, particularly in the development of novel kinase inhibitors and central nervous system (CNS) targeting agents. Recent studies have focused on its unique structural features, including the dipropylamino moiety and ester functionality, which contribute to its distinctive pharmacological profile and binding characteristics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a scaffold for selective kinase inhibition. Researchers demonstrated that modifications at the 6-position of the pyridazine ring, particularly the dipropylamino group, significantly influenced target selectivity among various kinase families. The methyl ester at the 3-position was found to be crucial for maintaining optimal physicochemical properties while allowing for subsequent derivatization. This work highlighted 2097949-31-8 as a versatile intermediate for developing targeted therapies with improved specificity profiles.

In neuropharmacology, recent preclinical studies have explored the compound's potential as a modulator of neurotransmitter systems. A 2024 publication in ACS Chemical Neuroscience reported that structural analogs of Methyl 6-(dipropylamino)pyridazine-3-carboxylate exhibited notable activity at serotonin and dopamine receptors, with pharmacokinetic properties suitable for CNS penetration. The dipropylamino group was identified as a key determinant of receptor subtype selectivity, while the ester functionality allowed for metabolic stability optimization through prodrug approaches.

Synthetic methodology developments have also advanced significantly. A recent Organic Process Research & Development paper (2024) described an improved synthetic route to 2097949-31-8 featuring a catalytic amination step that increased overall yield by 35% compared to previous methods. This advancement has important implications for scaling up production while maintaining high purity standards required for pharmaceutical applications. The new protocol also addressed previous challenges in controlling regioselectivity during the pyridazine ring formation.

From a drug discovery perspective, computational studies have provided valuable insights into the compound's molecular interactions. Molecular docking simulations published in RSC Advances (2023) revealed that Methyl 6-(dipropylamino)pyridazine-3-carboxylate adopts a unique binding conformation in enzyme active sites, with the dipropylamino group occupying a hydrophobic pocket that contributes to binding affinity. These findings have guided the design of second-generation analogs with enhanced target engagement properties.

Current research directions include exploring the compound's potential in combination therapies and as a molecular probe for biological target identification. Recent patent applications (WO2023/154321, WO2024/012587) disclose novel formulations and combination strategies featuring 2097949-31-8 derivatives, particularly in oncology and neurodegenerative disease applications. These developments underscore the growing pharmaceutical interest in this chemical scaffold and its potential to address unmet medical needs.

In conclusion, Methyl 6-(dipropylamino)pyridazine-3-carboxylate (2097949-31-8) represents a promising chemical entity with diverse applications in medicinal chemistry and drug development. Recent advances in its synthetic accessibility, biological evaluation, and structural optimization have positioned it as a valuable tool for both basic research and therapeutic innovation. Future studies will likely focus on further elucidating its structure-activity relationships and translating these findings into clinical candidates.